5-(Pyridazin-4-yl)pyridin-2-amine

• Molecular Formula: C9H8N4
• Molecular Weight: 172.19 g/mol
• IUPAC Name: 5-pyridazin-4-ylpyridin-2-amine
• InChI: InChI=1S/C9H8N4/c10-9-2-1-7(5-11-9)8-3-4-12-13-6-8/h1-6H,(H2,10,11)
• InChI Key: SWLNBYFSGBMOCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C2=CN=NC=C2)N

Description

5-(Pyridazin-4-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C9H8N4 and its molecular weight is 172.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a reaction tube were added 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (220 mg, 1.00 mmol), 4-bromopyridazine (159 mg, 1.00 mmol), Pd(PPh3)4 (57.7 mg, 0.05 mmol) and K3PO4 (424 mg, 2.00 mmol). The tube was subjected to vacuum and back filled with argon. Dioxane (3.0 ml) and water (0.3 ml) were added and the mixture was heated at 96° C. overnight. After cooled to room temperature, the reaction mixture was filtered through celite (washed with ethyl acetate) and concentrated by evaporation. Subsequent silica gel column chromatography with 5% methanol in DCM as eluent gave 5-(pyridazin-4-yl)pyridin-2-amine 134-1 as brown solid.